Cas no 1708013-28-8 (4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid)

4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid is a pyrimidine derivative featuring a cyclopropyl substituent and a thiomorpholine ring, which contribute to its unique chemical properties. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The thiomorpholine moiety enhances its binding affinity to certain biological targets, while the carboxylic acid group allows for further functionalization. Its structural characteristics make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other therapeutic agents. The compound exhibits good stability and synthetic accessibility, facilitating its use in research and development.
4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid structure
1708013-28-8 structure
Product Name:4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid
CAS No:1708013-28-8
MF:C12H15N3O2S
MW:265.331401109695
CID:5161911
Update Time:2025-05-23

4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid
    • Inchi: 1S/C12H15N3O2S/c16-11(17)9-7-13-12(14-10(9)8-1-2-8)15-3-5-18-6-4-15/h7-8H,1-6H2,(H,16,17)
    • InChI Key: SEFIVEYIZWVPSV-UHFFFAOYSA-N
    • SMILES: C1(N2CCSCC2)=NC=C(C(O)=O)C(C2CC2)=N1

Computed Properties

  • Exact Mass: 265.088
  • Monoisotopic Mass: 265.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6A^2

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4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid Related Literature

Additional information on 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid

Introduction to 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708013-28-8)

4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708013-28-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a cyclopropyl group and a thiomorpholine moiety, contribute to its distinct pharmacological properties.

The cyclopropyl group is a three-membered cyclic alkane that imparts rigidity and conformational constraint to the molecule, which can enhance its binding affinity to specific biological targets. The thiomorpholine moiety, on the other hand, is a sulfur-containing heterocyclic ring that can modulate the compound's solubility, lipophilicity, and overall bioavailability. These structural elements make 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Studies have shown that this compound can effectively modulate certain neurotransmitter systems, such as the glutamate and GABA receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to influence these receptors suggests that 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid could be developed into a novel therapeutic agent for these debilitating conditions.

In addition to its neuroprotective properties, 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid has also demonstrated anti-inflammatory effects. Inflammatory responses are a common feature of many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and positive responses to treatment. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent for various diseases.

The synthesis of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. The key intermediates used in the synthesis include cyclopropylamine and thiomorpholine, which are readily available from commercial sources or can be synthesized through well-established methods. The final step involves coupling these intermediates with a pyrimidine derivative using appropriate coupling reagents and catalysts.

In conclusion, 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708013-28-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various disease areas.

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